Cas no 1164-04-1 (3,5-Dimethyl-1-hexadecylpyrazole)

3,5-Dimethyl-1-hexadecylpyrazole structure
1164-04-1 structure
Product Name:3,5-Dimethyl-1-hexadecylpyrazole
CAS No:1164-04-1
MF:C21H40N2
MW:320.55570602417
CID:2355245
Update Time:2024-11-26

3,5-Dimethyl-1-hexadecylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Hexadecyl-3,5-dimethyl-1H-pyrazole
    • 1-hexadecyl-3,5-dimethylpyrazole
    • 3,5-Dimethyl-1-hexadecylpyrazole
    • CXLQVJKUUGHVAQ-UHFFFAOYSA-N
    • Q63392557
    • 1-hexadecyl-3,5-dimethyl-pyrazole
    • 3,5-dimethyl-1-hexadecyl-pyrazole
    • 1-Hexadecyl-3,5-dimethyl-1H-pyrazole #
    • Inchi: 1S/C21H40N2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-21(3)19-20(2)22-23/h19H,4-18H2,1-3H3
    • InChI Key: CXLQVJKUUGHVAQ-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(C)=N1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 320.319
  • Monoisotopic Mass: 320.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.7
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